Cas no 59836-87-2 (Ethanaminium,N,N-diethyl-N-methyl-2-[(2-methyl-1-oxo-2-propen-1-yl)oxy]-, bromide (1:1))

• Product Name: Ethanaminium,N,N-diethyl-N-methyl-2-[(2-methyl-1-oxo-2-propen-1-yl)oxy]-, bromide (1:1)
• CAS No: 59836-87-2
• MF: C₁₁H₂₂BrNO₂
• MW: 280.201882839203
• CID: 368209
• PubChem ID: 108843
• Update Time: 2025-04-19

Ethanaminium,N,N-diethyl-N-methyl-2-[(2-methyl-1-oxo-2-propen-1-yl)oxy]-, bromide (1:1) Chemical and Physical Properties

Names and Identifiers

• Ethanaminium,N,N-diethyl-N-methyl-2-[(2-methyl-1-oxo-2-propen-1-yl)oxy]-, bromide (1:1)
• diethyl-methyl-[2-(2-methylprop-2-enoyloxy)ethyl]azanium,bromide
• diethylmethyl[2-[(2-methyl-1-oxoallyl)oxy]ethyl]ammonium bromide
• Diethylmethyl(2-((2-methyl-1-oxoallyl)oxy)ethyl)ammonium bromide
• N,N-diethyl-N-methyl-2-[(2-methylacryloyl)oxy]ethanaminium bromide
• EINECS 261-948-0
• N,N-Diethyl-N-methyl-2-[(2-methylprop-2-enoyl)oxy]ethan-1-aminium bromide
• NS00056468
• SCHEMBL246208
• DTXSID90975233
• 59836-87-2

• Inchi： 1S/C11H22NO2.BrH/c1-6-12(5,7-2)8-9-14-11(13)10(3)4;/h3,6-9H2,1-2,4-5H3;1H/q+1;/p-1
• InChI Key： OVPZVYPVKVHQLZ-UHFFFAOYSA-M
• SMILES： [Br-].O(C(C(=C)C)=O)CC[N+](C)(CC)CC

Computed Properties

• Exact Mass: 256.9112
• Monoisotopic Mass: 279.08339g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 207
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3